Cas no 1444694-56-7 (2-(dimethyl-1,3-thiazol-2-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(dimethyl-1,3-thiazol-2-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1444694-56-7
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• MDL: MFCD29762672
• CID: 4600223
• PubChem ID: 97235297
• Update Time: 2025-06-11

2-(dimethyl-1,3-thiazol-2-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(dimethyl-1,3-thiazol-2-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione
• 2-(dimethyl-1,3-thiazol-2-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione

• MDL： MFCD29762672
• Inchi： 1S/C14H12N2O2S/c1-8-9(2)19-12(15-8)7-16-13(17)10-5-3-4-6-11(10)14(16)18/h3-6H,7H2,1-2H3
• InChI Key： ZGLBUAOGKASUSF-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC1=NC(C)=C(C)S1

Additional information on 2-(dimethyl-1,3-thiazol-2-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Overview of 2-(Dimethyl-1,3-thiazol-2-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1444694-56-7)

The compound 2-(dimethyl-1,3-thiazol-2-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1444694-56-7) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, combining a thiazole ring and an isoindole-1,3-dione moiety, has garnered attention for its versatile chemical properties. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly as a scaffold for designing novel bioactive molecules. The compound's dimethyl-thiazole group enhances its lipophilicity, making it a candidate for improving drug delivery systems.

In recent years, the demand for heterocyclic compounds like 2-(dimethyl-1,3-thiazol-2-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione has surged due to their applications in medicinal chemistry and material engineering. A common query among scientists is how this compound compares to other thiazole derivatives in terms of stability and reactivity. Studies suggest that its isoindole-dione core contributes to enhanced thermal stability, making it suitable for high-performance polymers. Additionally, its potential as a fluorescence probe has been investigated, aligning with the growing interest in bioimaging technologies.

The synthesis of CAS No. 1444694-56-7 typically involves multi-step organic reactions, including cyclization and alkylation processes. One of the most searched questions revolves around optimizing its yield and purity. Advanced techniques such as microwave-assisted synthesis and catalysis have shown promise in improving efficiency. Furthermore, the compound's solubility in various solvents is a critical factor for its application in formulations, prompting ongoing research into co-crystallization methods to enhance its physicochemical properties.

From an industrial perspective, 2-(dimethyl-1,3-thiazol-2-yl)methyl-2,3-dihydro-1H-isoindole-1,3-dione is being evaluated for its role in electronic materials, particularly in organic semiconductors. Its conjugated system and electron-withdrawing characteristics make it a candidate for optoelectronic devices. This aligns with the global push toward sustainable technologies, as researchers seek eco-friendly alternatives to traditional materials. The compound's potential in photovoltaic cells and LEDs is another hot topic, reflecting the intersection of chemistry and renewable energy.

In conclusion, CAS No. 1444694-56-7 represents a multifaceted compound with broad applicability across scientific disciplines. Its structural uniqueness and functional versatility continue to drive innovation, whether in drug development or advanced materials. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.